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Compound of Interest

Compound Name: 1-Methylnaphthalene

Cat. No.: B046632 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 1-Methylnaphthalene, ensuring the safety of laboratory personnel and

compliance with environmental regulations. It is intended for researchers, scientists, and drug

development professionals who handle this chemical.

Immediate Safety and Handling
1-Methylnaphthalene is a combustible liquid that is harmful if swallowed and toxic to aquatic

life with long-lasting effects.[1][2] Proper personal protective equipment (PPE), including

protective gloves, safety goggles, and appropriate clothing, should be worn at all times when

handling this substance.[3] Work should be conducted in a well-ventilated area to avoid the

inhalation of vapors.[3][4]

In the event of a spill, all ignition sources must be removed immediately.[3][5] The spill should

be contained and absorbed using a non-combustible absorbent material such as sand, earth,

or vermiculite.[2][3][6] The collected material should then be placed in a suitable, sealed, and

labeled container for disposal.[3][6] It is crucial to prevent the chemical from entering drains or

waterways.[1][2][6]

Quantitative Data Summary
While specific regulatory disposal limits are determined by local, national, and international

authorities, the following table summarizes key quantitative data for 1-Methylnaphthalene:
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Property Value Source

Boiling Point 245°C [6]

Melting Point -22°C [6]

Flash Point 82°C [6]

Auto-ignition Temperature 529°C [6]

Relative Density (water = 1) 1.02 [6]

Solubility in water ( g/100ml at

25°C)
0.003 [6]

Vapor Density (air = 1) 4.9 [6]

Octanol/water partition

coefficient (log Pow)
3.87 [6]

Step-by-Step Disposal Protocol
The proper disposal of 1-Methylnaphthalene is a critical process that must be handled with

care to ensure safety and environmental protection. The following protocol outlines the

necessary steps for its disposal.

1. Waste Identification and Segregation:

1-Methylnaphthalene waste must be classified as hazardous waste.
It should not be mixed with other waste streams.[2]
Store waste in its original or a compatible, properly labeled container.[2]

2. Container Management:

Use approved, sealable containers for storing 1-Methylnaphthalene waste.[1][6]
Ensure containers are tightly closed and stored in a cool, dry, and well-ventilated area away
from ignition sources.[2][4]
The storage area should not have drain or sewer access.[5][6]

3. Engage a Licensed Disposal Company:
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The disposal of 1-Methylnaphthalene must be handled by a licensed and qualified
hazardous waste disposal company.[2]
Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for 1-
Methylnaphthalene.

4. Transportation:

Transportation of 1-Methylnaphthalene waste must comply with all applicable national and
international regulations for the transport of hazardous materials. It is classified as an
environmentally hazardous substance.[2]

5. Final Disposal Method:

The recommended method for the disposal of 1-Methylnaphthalene is incineration, such as
through a rotary kiln or fluidized bed incinerator.[7]
Landfilling is not a suitable disposal method.
Discharge into drains or the environment is strictly prohibited.[1][2][6]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the 1-Methylnaphthalene disposal process.
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1-Methylnaphthalene Disposal Workflow

On-Site Procedures

Off-Site Management

Key Considerations

1. Waste Identification
(Hazardous Waste)

2. Segregation
(Do not mix with other waste)

3. Containerization
(Approved, sealed, labeled containers)

4. Secure Storage
(Cool, dry, ventilated area, no drain access)

5. Engage Licensed Disposal Company

Handover

6. Compliant Transportation
(Environmentally Hazardous Substance)

7. Final Disposal
(Incineration)

Personal Protective Equipment (PPE) Spill Response Plan Regulatory Compliance
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Caption: Workflow for the safe disposal of 1-Methylnaphthalene.
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Disclaimer: This information is intended as a guide and should not replace a thorough review of

the Safety Data Sheet (SDS) and consultation with environmental health and safety

professionals. Always comply with all local, national, and international regulations regarding

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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